Cas no 1343069-17-9 (2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid
• CAS No: 1343069-17-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5851094
• PubChem ID: 63920679
• Update Time: 2025-10-29

2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoic acid, α-amino-α-cyclopropyl-
• 2-Amino-2-cyclopropyl-3-(1h-imidazol-1-yl)propanoic acid
• CS-0344239
• AKOS013235523
• 1343069-17-9
• EN300-1123193
• 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid

• Inchi： 1S/C9H13N3O2/c10-9(8(13)14,7-1-2-7)5-12-4-3-11-6-12/h3-4,6-7H,1-2,5,10H2,(H,13,14)
• InChI Key： SVEMLJGVRYINFR-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N)(C(=O)O)CN1C=NC=C1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 442.3±40.0 °C(Predicted)
• pka: 1.91±0.10(Predicted)

Additional information on 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid

Comprehensive Overview of 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid (CAS No. 1343069-17-9)

2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid (CAS No. 1343069-17-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and imidazole functional groups, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. Its molecular structure combines a propanoic acid backbone with an amino group and an imidazole ring, making it a versatile building block for synthetic chemistry.

The growing interest in 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid is driven by its potential role in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are exploring its interactions with biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, which are critical in modern drug discovery. The compound's CAS No. 1343069-17-9 serves as a unique identifier in scientific databases, facilitating its study and application in high-throughput screening assays.

In the context of green chemistry and sustainable synthesis, 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid has been investigated for its compatibility with eco-friendly reaction conditions. Recent advancements in catalytic methods and biocatalysis have enabled more efficient production of this compound, reducing waste and energy consumption. This aligns with the global push toward environmentally responsible pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration for CAS No. 1343069-17-9 is its potential as a precursor in the synthesis of bioactive molecules. The compound's imidazole moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting central nervous system (CNS) disorders and metabolic diseases. Its cyclopropyl group also contributes to enhanced metabolic stability, a desirable property in drug candidates. These attributes make it a subject of interest in structure-activity relationship (SAR) studies.

From a commercial perspective, 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid is available through specialized chemical suppliers, often listed under its CAS number 1343069-17-9. Researchers and manufacturers frequently search for reliable sources of this compound, emphasizing the need for high purity and detailed analytical data, such as NMR and HPLC profiles. The compound's stability under various storage conditions is another practical consideration for laboratories and production facilities.

In summary, 2-amino-2-cyclopropyl-3-(1H-imidazol-1-yl)propanoic acid (CAS No. 1343069-17-9) represents a promising candidate for advancing drug discovery and synthetic chemistry. Its structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.